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Introduction

Benzpyrimoxan is a novel insecticide developed by Nihon Nohyaku Co., Ltd., demonstrating
high efficacy against rice planthoppers, including strains resistant to existing insecticides.[1][2]
Its unique mode of action as an insect growth regulator, coupled with a favorable safety profile
for non-target organisms, positions it as a valuable tool in integrated pest management (IPM)
programs.[1][3][4] This technical guide provides an in-depth overview of the chemical
properties and stability of Benzpyrimoxan, intended to support further research and
development.

Chemical and Physical Properties

Benzpyrimoxan, with the IUPAC name 5-(1,3-dioxan-2-yl)-4-{[4-
(trifluoromethyl)phenyllmethoxy}pyrimidine, is a crystalline powder that is cream to yellow in
color.[5] A comprehensive summary of its known chemical and physical properties is presented
in Table 1.
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Property Value Reference

5-(1,3-dioxan-2-yl)-4-{[4-

Chemical Structure (trifluoromethyl)phenyl]methox [6]
y}pyrimidine

CAS Number 1449021-97-9

Molecular Formula C16H15F3N20s3

Molecular Weight 340.30 g/mol [3]
Melting Point 114-115°C [1][7]
Vapor Pressure 1.39 x 107> Pa (at 25 °C) [8]
Water Solubility 5.04 mg/L (at 20 °C) [819]
Partition Coefficient (Log P) 3.42 [5]

Solubility in Organic Solvents

(g/L at 20°C)
Heptane 1.95 [8]
Methanol 27.9 [8]
Acetone 114 [8]
Ethyl acetate 111 [8]
1,2-dichloroethane 178 [8]
p-Xylene 55.8 [8]

Stability Profile

Benzpyrimoxan exhibits good stability under typical environmental conditions, contributing to
its lasting efficacy in agricultural applications.

Hydrolysis: While specific hydrolysis rate constants (DT50) at varying pH levels are not readily
available in the reviewed literature, the compound's persistence in paddy fields suggests a
degree of stability in agueous environments.
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Photostability: Benzpyrimoxan was designed for improved photostability compared to earlier
lead compounds.[1][7] The introduction of an oxymethylene linkage breaks the conjugated
system of the biaryl structure, contributing to its enhanced stability in sunlight.[1][7]

Thermal Stability: Specific data on the thermal degradation of Benzpyrimoxan is not detailed
in the available literature. However, its formulation as a suspension concentrate for agricultural
use implies stability under typical storage and application temperatures.

Other Stability-Related Observations: Benzpyrimoxan demonstrates good rainfastness,
meaning it remains effective even after rainfall.[4]

Synthesis of Benzpyrimoxan

The synthesis of Benzpyrimoxan is a multi-step process, which is outlined below.

Step 1: Vilsmeier-Haack Reaction

p-TsOH, Toluene

Step 2: Acetal Formation

_
NaH, THF

Step 3: Substitution Step 4: Reduction

Benzpyrimoxan
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Caption: Synthetic pathway of Benzpyrimoxan.

Experimental Protocol for Synthesis

The following protocol is a composite based on published synthetic routes.[1][6]

Step 1: Synthesis of 4,6-dichloro-5-formylpyrimidine

To a solution of 4,6-dihydroxypyrimidine in an appropriate solvent, add Vilsmeier-Haack
reagent (prepared in situ from phosphorus oxychloride and dimethylformamide).

o Heat the reaction mixture to reflux.

o Upon completion, quench the reaction with ice water and extract the product with a suitable
organic solvent.

o Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure to yield crude 4,6-dichloro-5-formylpyrimidine.

Step 2: Synthesis of 4,6-dichloro-5-(1,3-dioxan-2-yl)pyrimidine

 Dissolve 4,6-dichloro-5-formylpyrimidine and 1,3-propanediol in toluene.

e Add a catalytic amount of p-toluenesulfonic acid.

o Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

 After the reaction is complete, wash the mixture with aqueous sodium bicarbonate and brine.

» Dry the organic layer and concentrate to obtain the crude product, which can be purified by
chromatography.

Step 3: Synthesis of 6-chloro-5-(1,3-dioxan-2-yl)-4-{[4-
(trifluoromethyl)phenyllmethoxy}pyrimidine

e To a solution of 4-(trifluoromethyl)benzyl alcohol in a suitable solvent, add a strong base
such as sodium hydride to form the alkoxide.

e Add 4,6-dichloro-5-(1,3-dioxan-2-yl)pyrimidine to the reaction mixture.
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« Stir the reaction at room temperature until completion.
e Quench the reaction and extract the product.

 Purify the product by column chromatography.

Step 4: Synthesis of Benzpyrimoxan

 Dissolve 6-chloro-5-(1,3-dioxan-2-yl)-4-{[4-(trifluoromethyl)phenyljmethoxy}pyrimidine in a
suitable solvent.

Add a palladium catalyst (e.g., Pd/C) and a base (e.g., triethylamine).

Hydrogenate the mixture under a hydrogen atmosphere.

Filter the reaction mixture to remove the catalyst and concentrate the filtrate.

Purify the final product by recrystallization or column chromatography.

Mode of Action: Ecdysone Titer Disruption

Benzpyrimoxan acts as an insect growth regulator by disrupting the molting process in
nymphs of susceptible insects.[4] Specifically, it interferes with the metabolism of ecdysone, a
key insect molting hormone. This leads to an abnormally high titer of ecdysone during the
molting process, which ultimately results in incomplete ecdysis and the death of the nymph.[3]

[4]
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Caption: Mechanism of ecdysone disruption by Benzpyrimoxan.

Key Experimental Protocols
Chitin Biosynthesis Inhibition Assay

This assay is used to determine if a compound directly inhibits the synthesis of chitin, a major
component of the insect exoskeleton. Benzpyrimoxan has been shown not to directly inhibit
chitin biosynthesis, distinguishing its mode of action from other insect growth regulators like
buprofezin.[10]

Principle: The assay measures the incorporation of a radiolabeled precursor, N-acetyl-D-
[*H]glucosamine, into chitin by a crude enzyme preparation from the target insect.
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General Protocol (adapted from generic protocols):

Enzyme Preparation: Prepare a crude enzyme extract containing chitin synthase from the
target insect tissue (e.g., integument).

Reaction Mixture: Prepare a reaction mixture containing a buffer, magnesium chloride, and
N-acetyl-D-glucosamine.

Incubation: Add the enzyme preparation and the test compound (Benzpyrimoxan) at
various concentrations to the reaction mixture. Initiate the reaction by adding radiolabeled
UDP-N-acetyl-D-[3H]glucosamine. Incubate at an optimal temperature.

Termination and Precipitation: Stop the reaction and precipitate the newly synthesized chitin.
Washing: Wash the precipitate to remove unincorporated radiolabel.
Quantification: Measure the radioactivity of the precipitate using a scintillation counter.

Analysis: Compare the radioactivity in the samples treated with Benzpyrimoxan to that of
the control to determine the percent inhibition.

Ecdysteroid Titer Measurement by LC-MS/MS

This method is used to quantify the levels of ecdysteroids, such as ecdysone and 20-

hydroxyecdysone, in insect hemolymph or whole-body extracts. It is a crucial technique for

studying the mode of action of Benzpyrimoxan.

Principle: Liquid chromatography (LC) separates the different ecdysteroids in the sample,

which are then detected and quantified by tandem mass spectrometry (MS/MS) based on their

specific mass-to-charge ratios.

General Protocol (adapted from generic protocols):

o Sample Collection: Collect hemolymph or whole-body samples from insects at specific

developmental stages, with and without treatment with Benzpyrimoxan.

o Extraction: Extract the ecdysteroids from the samples using an appropriate organic solvent

(e.g., methanol or acetonitrile).
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 Purification: Clean up the extract using solid-phase extraction (SPE) to remove interfering

substances.
e LC-MS/MS Analysis:

o Inject the purified extract into a high-performance liquid chromatography (HPLC) system
coupled to a tandem mass spectrometer.

o Use a suitable column (e.g., C18) and mobile phase gradient to achieve separation of the
ecdysteroids.

o Operate the mass spectrometer in multiple reaction monitoring (MRM) mode, using
specific precursor and product ion transitions for each ecdysteroid to be quantified.

e Quantification: Create a standard curve using known concentrations of ecdysteroid
standards. Quantify the ecdysteroids in the samples by comparing their peak areas to the
standard curve.
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Caption: Workflow for ecdysteroid titer measurement.

Conclusion
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Benzpyrimoxan is a potent insecticide with a well-defined chemical structure and a unique
mode of action. Its favorable physicochemical properties, including good stability, contribute to
its effectiveness in the field. The detailed synthetic pathway and understanding of its
mechanism of action provide a solid foundation for the development of new analogs and
formulations. Further research into its environmental fate, particularly detailed hydrolysis and
thermal degradation studies, would provide a more complete profile of this important
agricultural chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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